Cas no 1508480-67-8 (1-(6-methylpyridin-3-yl)propan-2-one)

• Product Name: 1-(6-methylpyridin-3-yl)propan-2-one
• CAS No: 1508480-67-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6381008
• PubChem ID: 58202090
• Update Time: 2025-06-09

1-(6-methylpyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-3-yl)propan-2-one
• 1-(6-Methyl-3-pyridinyl)-2-propanone
• EN300-1741023
• SCHEMBL10123136
• 1508480-67-8

• Inchi： 1S/C9H11NO/c1-7-3-4-9(6-10-7)5-8(2)11/h3-4,6H,5H2,1-2H3
• InChI Key： GLUOJSAVCDKVKO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)N=C1)C(=O)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 238.8±25.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)

Additional information on 1-(6-methylpyridin-3-yl)propan-2-one

Recent Advances in the Study of 1508480-67-8 and 1-(6-methylpyridin-3-yl)propan-2-one in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1508480-67-8, also known as 1-(6-methylpyridin-3-yl)propan-2-one, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the role of 1508480-67-8 in modulating specific biological pathways. Recent research published in the Journal of Medicinal Chemistry highlights its interaction with certain enzyme targets, particularly those involved in inflammatory and neurodegenerative diseases. The study employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms and efficacy of this compound, providing a foundation for further drug development.

Another significant development is the optimization of the synthetic route for 1-(6-methylpyridin-3-yl)propan-2-one. A recent paper in Organic Process Research & Development details a more efficient and scalable method for its production, which could facilitate its use in large-scale pharmaceutical applications. The improved synthesis not only enhances yield but also reduces the environmental impact, aligning with the growing emphasis on sustainable chemistry in the industry.

In addition to its pharmacological potential, 1508480-67-8 has been investigated for its role in chemical biology as a probe molecule. A study in ACS Chemical Biology demonstrated its utility in tracking cellular processes, leveraging its unique chemical properties to visualize and monitor specific biochemical events. This application opens new avenues for understanding complex biological systems and could lead to breakthroughs in diagnostic tools.

Despite these advancements, challenges remain in the clinical translation of 1508480-67-8. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these hurdles, as reported in recent pre-clinical trials.

In conclusion, the compound 1508480-67-8, or 1-(6-methylpyridin-3-yl)propan-2-one, represents a versatile and promising candidate in both pharmaceutical and chemical biology research. Its diverse applications, from drug discovery to cellular probes, underscore its potential impact on the field. Continued research and development will be crucial to fully realize its therapeutic and scientific value.